Cas no 1786412-46-1 (L-803,087 Trifluoroacetate)

• Product Name: L-803,087 Trifluoroacetate
• CAS No: 1786412-46-1
• MF: C₂₇H₃₀F₅N₅O₅
• MW: 599.549623966217
• CID: 4854539
• Update Time: 2025-06-10

L-803,087 Trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• N2-[4-(5,7-DIFLUORO-2-PHENYL-1H-INDOL-3-YL)-1-OXOBUTYL]-L-ARGININE METHYL ESTER TRIFLUOROACETATE
• L-803,087 Trifluoroacetate

• Inchi： 1S/C25H29F2N5O3.C2HF3O2/c1-35-24(34)20(10-6-12-30-25(28)29)31-21(33)11-5-9-17-18-13-16(26)14-19(27)23(18)32-22(17)15-7-3-2-4-8-15;3-2(4,5)1(6)7/h2-4,7-8,13-14,20,32H,5-6,9-12H2,1H3,(H,31,33)(H4,28,29,30);(H,6,7)/t20-;/m0./s1
• InChI Key： IIRYZHRNVKQVGQ-BDQAORGHSA-N
• SMILES： FC1=CC(=CC2=C1NC(C1C=CC=CC=1)=C2CCCC(N[C@H](C(=O)OC)CCC/N=C(\N)/N)=O)F.FC(C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 42
• Rotatable Bond Count: 12
• Complexity: 813
• Topological Polar Surface Area: 173

Additional information on L-803,087 Trifluoroacetate

Introduction to L-803,087 Trifluoroacetate (CAS No. 1786412-46-1)

L-803,087 Trifluoroacetate (CAS No. 1786412-46-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique properties and potential therapeutic applications. This compound is a trifluoroacetate salt of L-803,087, a potent and selective inhibitor of the neuropeptide Y (NPY) Y1 receptor. The NPY Y1 receptor is a G protein-coupled receptor (GPCR) that plays a crucial role in various physiological processes, including appetite regulation, cardiovascular function, and stress responses.

The development and characterization of L-803,087 Trifluoroacetate have been driven by the need to identify novel therapeutic agents for the treatment of metabolic disorders, such as obesity and type 2 diabetes. Recent studies have highlighted the potential of NPY Y1 receptor antagonists in modulating energy homeostasis and improving metabolic health. This has led to increased interest in compounds like L-803,087 Trifluoroacetate, which offer high selectivity and potency.

In preclinical studies, L-803,087 Trifluoroacetate has demonstrated significant efficacy in reducing food intake and body weight in animal models of obesity. These effects are attributed to its ability to block the actions of NPY at the Y1 receptor, thereby reducing appetite and increasing energy expenditure. Additionally, L-803,087 Trifluoroacetate has shown promise in improving glucose metabolism and insulin sensitivity, making it a potential candidate for the treatment of type 2 diabetes.

The pharmacokinetic properties of L-803,087 Trifluoroacetate have also been extensively studied. It exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its development as an oral therapeutic agent. The compound is rapidly absorbed following oral administration and has a moderate half-life, allowing for once-daily dosing regimens. These characteristics make it an attractive candidate for further clinical development.

Recent advancements in structural biology have provided valuable insights into the mechanism of action of L-803,087 Trifluoroacetate. Crystallographic studies have revealed the binding mode of L-803,087 to the NPY Y1 receptor, highlighting key interactions that contribute to its high affinity and selectivity. This structural information has facilitated the rational design of next-generation NPY Y1 receptor antagonists with improved pharmacological properties.

Clinical trials evaluating the safety and efficacy of L-803,087 Trifluoroacetate are currently underway. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects. These findings are encouraging and support further evaluation in larger patient populations. Phase II trials are expected to provide more detailed information on the therapeutic potential of L-803,087 Trifluoroacetate in treating obesity and related metabolic disorders.

Beyond its potential as a therapeutic agent, L-803,087 Trifluoroacetate has also been used as a research tool to investigate the role of NPY Y1 receptors in various physiological processes. Studies using this compound have provided valuable insights into the mechanisms underlying appetite regulation and energy homeostasis. These findings have important implications for understanding the pathophysiology of metabolic disorders and developing new treatment strategies.

In conclusion, L-803,087 Trifluoroacetate (CAS No. 1786412-46-1) represents a promising compound with significant potential in the treatment of metabolic disorders such as obesity and type 2 diabetes. Its high selectivity for the NPY Y1 receptor, favorable pharmacokinetic properties, and promising preclinical data make it an attractive candidate for further clinical development. Ongoing research continues to explore its therapeutic applications and refine its use as both a research tool and a potential therapeutic agent.